N-(1-benzyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-4-methylbenzenecarboxamide
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Description
N-(1-benzyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-4-methylbenzenecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of pyrrole-based compounds, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : N-(1-benzyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-4-methylbenzenecarboxamide and similar compounds are synthesized using various methods, including 1,3-dipolar cycloaddition reactions and aromatic substitution reactions. These techniques contribute to the efficient synthesis of complex compounds, which can be essential intermediates for various drugs like atorvastatin, an effective HMG-CoA reductase inhibitor (Pandey & Rao, 2004).
Heterocyclic Chemistry : The compound is used in the synthesis of complex heterocyclic structures. For instance, it's involved in three-component spiro heterocyclization reactions, leading to the formation of novel heterocyclic systems. This has potential applications in developing new pharmaceuticals and materials (Dmitriev et al., 2014).
Polymer Science : Compounds like N-(1-benzyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-4-methylbenzenecarboxamide are used in the synthesis of polymers. For example, they contribute to the development of soluble and thermally stable polyimides, which have applications in high-performance materials (Ghaemy & Alizadeh, 2009).
Antimicrobial Research : Derivatives of this compound have shown promising results as antimicrobial agents, indicating potential for the development of new antibiotics or disinfectants (Mohamed et al., 2009).
Anticancer Research : Some derivatives of N-(1-benzyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-4-methylbenzenecarboxamide have been evaluated for their anticancer properties, showing potential for the development of new cancer treatments (Ravinaik et al., 2021).
Sensory Applications : Certain derivatives demonstrate unique sensory properties, like colorimetric sensing of fluoride anions, indicating potential use in developing sensing materials or devices (Younes et al., 2020).
properties
IUPAC Name |
N-(1-benzyl-3-cyano-4,5-diphenylpyrrol-2-yl)-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H25N3O/c1-23-17-19-27(20-18-23)32(36)34-31-28(21-33)29(25-13-7-3-8-14-25)30(26-15-9-4-10-16-26)35(31)22-24-11-5-2-6-12-24/h2-20H,22H2,1H3,(H,34,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODNOCISSBHHKII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=C(C(=C(N2CC3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-benzyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-4-methylbenzenecarboxamide |
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